Cas no 54974-64-0 (Propanenitrile, 3-(propylthio)-)
54974-64-0 structure
Product Name:Propanenitrile, 3-(propylthio)-
CAS No:54974-64-0
MF:C6H11NS
MW:129.2232401371
CID:353170
PubChem ID:12613427
Update Time:2025-04-19
Propanenitrile, 3-(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-(propylthio)-
- 3-propylsulfanylpropanenitrile
- SCHEMBL9644773
- DTXSID20504373
- 54974-64-0
- AKOS000220078
- 3-(PROPYLSULFANYL)PROPANENITRILE
-
- Inchi: 1S/C6H11NS/c1-2-5-8-6-3-4-7/h2-3,5-6H2,1H3
- InChI Key: LJMRNIWYGSYMSF-UHFFFAOYSA-N
- SMILES: S(CCC#N)CCC
Computed Properties
- Exact Mass: 129.06133
- Monoisotopic Mass: 129.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
Propanenitrile, 3-(propylthio)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
54974-64-0 (Propanenitrile, 3-(propylthio)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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